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Dimethoxybenzyl-FLT-precursor Dimethoxybenzyl-FLT-precursor
Brand Name: Vulcanchem
CAS No.: 290371-75-4
VCID: VC0108747
InChI: InChI=1S/C46H45N3O13S/c1-30-27-47(45(51)48(44(30)50)28-31-15-20-37(58-4)25-39(31)59-5)43-26-40(62-63(54,55)42-14-10-9-13-38(42)49(52)53)41(61-43)29-60-46(32-11-7-6-8-12-32,33-16-21-35(56-2)22-17-33)34-18-23-36(57-3)24-19-34/h6-25,27,40-41,43H,26,28-29H2,1-5H3/t40-,41-,43-/m1/s1
SMILES: CC1=CN(C(=O)N(C1=O)CC2=C(C=C(C=C2)OC)OC)C3CC(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OS(=O)(=O)C7=CC=CC=C7[N+](=O)[O-]
Molecular Formula: C46H45N3O13S
Molecular Weight: 879.934

Dimethoxybenzyl-FLT-precursor

CAS No.: 290371-75-4

Reference Standards

VCID: VC0108747

Molecular Formula: C46H45N3O13S

Molecular Weight: 879.934

Dimethoxybenzyl-FLT-precursor - 290371-75-4

CAS No. 290371-75-4
Product Name Dimethoxybenzyl-FLT-precursor
Molecular Formula C46H45N3O13S
Molecular Weight 879.934
IUPAC Name [(2R,3R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-[3-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2,4-dioxopyrimidin-1-yl]oxolan-3-yl] 2-nitrobenzenesulfonate
Standard InChI InChI=1S/C46H45N3O13S/c1-30-27-47(45(51)48(44(30)50)28-31-15-20-37(58-4)25-39(31)59-5)43-26-40(62-63(54,55)42-14-10-9-13-38(42)49(52)53)41(61-43)29-60-46(32-11-7-6-8-12-32,33-16-21-35(56-2)22-17-33)34-18-23-36(57-3)24-19-34/h6-25,27,40-41,43H,26,28-29H2,1-5H3/t40-,41-,43-/m1/s1
Standard InChIKey GAVBOCNVKVVIRL-QAXYZVJJSA-N
SMILES CC1=CN(C(=O)N(C1=O)CC2=C(C=C(C=C2)OC)OC)C3CC(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OS(=O)(=O)C7=CC=CC=C7[N+](=O)[O-]
Synonyms (2R,3R,5R)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(3-(2,4-dimethoxybenzyl)-5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl 4-Nitrobenzenesulfonate; 1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-3-O-[(4-nitrophenyl
PubChem Compound 90471293
Last Modified Nov 11 2021
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